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Compound of Interest

Compound Name: Dehydrogriseofulvin

Cat. No.: B194194

For researchers, scientists, and professionals in drug development, this document serves as an
in-depth technical guide on dehydrogriseofulvin. It covers its chemical properties,
biosynthesis, and analytical methodologies.

Dehydrogriseofulvin is a significant natural product, primarily recognized as the immediate
biosynthetic precursor to the well-known antifungal agent, griseofulvin.[1] This compound is a
polyketide produced by various species of the Penicillium fungus.[2] Its chemical structure and
properties are of considerable interest to those involved in natural product synthesis, antifungal
drug discovery, and the study of biosynthetic pathways.

Core Chemical and Physical Data

Dehydrogriseofulvin is a pale brown solid.[3] Key quantitative data for this compound are
summarized in the table below, providing a clear reference for its fundamental properties.
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Property Value Source(s)
CAS Number 3573-90-8 [31[4][5][6]
Molecular Formula C17H15ClOs [4]
Molecular Weight 350.75 g/mol [41[6]
Exact Mass 350.0557 Da [4115]
Appearance Pale Brown Solid [3]

N Soluble in DMSO, slightly
Solubility _ [2][4]
soluble in acetone.

The Biosynthetic Pathway of Griseofulvin from
Dehydrogriseofulvin

Dehydrogriseofulvin is the penultimate compound in the biosynthetic pathway of griseofulvin.
The final step in this pathway is a stereoselective reduction of an olefinic bond in
dehydrogriseofulvin to yield griseofulvin. This crucial conversion is catalyzed by an NADPH-
dependent enoyl reductase, an enzyme encoded by the gsfE gene within the griseofulvin
biosynthetic gene cluster.[7]

The enzymatic conversion of dehydrogriseofulvin to griseofulvin can be visualized as a key
step in the overall biosynthetic assembly line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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